Cas no 952518-08-0 (Tris(i-propylcyclopentadienyl)dysprosium(99.9%-Dy)(REO))

• Product Name: Tris(i-propylcyclopentadienyl)dysprosium(99.9%-Dy)(REO)
• CAS No: 952518-08-0
• MF: C₂₄H₃₃Dy
• MW: 484.018827199936
• MDL: MFCD31707650
• CID: 1001521
• PubChem ID: 118855796
• Update Time: 2025-06-09

Tris(i-propylcyclopentadienyl)dysprosium(99.9%-Dy)(REO) Chemical and Physical Properties

Names and Identifiers

• Tris(i-propylcyclopentadienyl)dysprosium(99.9%-Dy)(REO)
• dysprosium(3+);5-propan-2-ylcyclopenta-1,3-diene
• Tris(i-propylcyclopentadienyl)dysprosium, (99.9%-Dy) (REO)
• Tris(i-propylcyclopentadienyl)dysprosium(III)
• MFCD31707650
• 952518-08-0

• MDL： MFCD31707650
• Inchi： 1S/3C8H11.Dy/c3*1-7(2)8-5-3-4-6-8;/h3*3-7H,1-2H3;/q3*-1;+3
• InChI Key： XRFLKOZVUPHSGY-UHFFFAOYSA-N
• SMILES： [Dy+3].[C-]1(C=CC=C1)C(C)C.[C-]1(C=CC=C1)C(C)C.[C-]1(C=CC=C1)C(C)C

Computed Properties

• Exact Mass: 485.18700
• Monoisotopic Mass: 485.187407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 69.7

Experimental Properties

• Color/Form: Not available
• PSA: 0.00000
• LogP: 7.42920
• Sensitiveness: air sensitive, moisture sensitive
• Solubility: Not available

Additional information on Tris(i-propylcyclopentadienyl)dysprosium(99.9%-Dy)(REO)

Tris(i-propylcyclopentadienyl)dysprosium(99.9%-Dy)(REO): A High-Purity Rare Earth Compound for Advanced Applications

In the realm of rare earth organometallic chemistry, Tris(i-propylcyclopentadienyl)dysprosium (CAS No. 952518-08-0) stands out as a highly specialized compound with significant potential in cutting-edge technologies. This dysprosium-based material, boasting a purity of 99.9%-Dy, is classified under rare earth oxides (REO) and is increasingly sought after for its unique magnetic and catalytic properties. As industries push the boundaries of innovation, understanding the nuances of this compound becomes essential for researchers and engineers alike.

The molecular structure of Tris(i-propylcyclopentadienyl)dysprosium features three i-propylcyclopentadienyl ligands coordinated to a central dysprosium atom. This configuration not only enhances thermal stability but also optimizes its performance in high-temperature environments. The 99.9% purity ensures minimal impurities, making it ideal for applications where precision is paramount. Recent studies highlight its role in next-generation magnetic materials, particularly in the development of high-performance permanent magnets for electric vehicles and renewable energy systems.

One of the most compelling aspects of Tris(i-propylcyclopentadienyl)dysprosium(REO) is its versatility. Beyond magnetism, it finds use in catalysis, where it facilitates complex organic transformations with high efficiency. Researchers are also exploring its potential in quantum computing, leveraging the unique electronic properties of dysprosium to create qubits with long coherence times. These advancements align with global trends toward sustainable technology and green chemistry, addressing the growing demand for eco-friendly materials.

The synthesis of Tris(i-propylcyclopentadienyl)dysprosium involves meticulous control of reaction conditions to achieve the desired purity and yield. Advanced techniques such as sublimation purification and Schlenk line handling are often employed to maintain the integrity of the compound. This level of precision underscores its value in high-stakes applications, from aerospace to advanced electronics.

As the scientific community continues to uncover new applications for rare earth compounds, Tris(i-propylcyclopentadienyl)dysprosium remains at the forefront of innovation. Its combination of high purity, thermal stability, and multifunctionality makes it a cornerstone of modern materials science. For those seeking to stay ahead in this rapidly evolving field, understanding the properties and potential of this compound is not just beneficial—it’s imperative.